Cas no 850936-67-3 (2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 850936-67-3
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 6068022
• PubChem ID: 2155688
• Update Time: 2025-07-13

2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 1-(4-phenylpiperazin-1-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethan-1-one
• Ethanone, 2-[[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]thio]-1-(4-phenyl-1-piperazinyl)-
• 2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 850936-67-3
• 1-(4-phenylpiperazin-1-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone
• SR-01000907137
• AKOS001783452
• SR-01000907137-1
• 2-[[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• F0594-0033

• Inchi： 1S/C21H22N4O2S/c1-16-7-5-6-10-18(16)20-22-23-21(27-20)28-15-19(26)25-13-11-24(12-14-25)17-8-3-2-4-9-17/h2-10H,11-15H2,1H3
• InChI Key： DPIKKVOISZMARR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1=NN=C(C2=CC=CC=C2C)O1

Computed Properties

• Exact Mass: 394.14634713g/mol
• Monoisotopic Mass: 394.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

Comprehensive Overview of 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 850936-67-3)

The compound 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 850936-67-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate design combines a 1,3,4-oxadiazole core with a phenylpiperazine moiety, making it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the presence of the phenylpiperazine group, which is known for its affinity toward serotonin and dopamine receptors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurological disorders such as anxiety, depression, and schizophrenia. The oxadiazole scaffold, a key component of this compound, is renowned for its versatility in drug design due to its stability and ability to engage in hydrogen bonding. This has led to a spike in searches for "oxadiazole derivatives in CNS drug development" and "phenylpiperazine-based bioactive molecules." The combination of these features in CAS No. 850936-67-3 positions it as a compelling subject for further investigation.

From a synthetic chemistry perspective, the incorporation of a sulfanyl linker in 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one enhances its potential for selective binding interactions. This structural motif is frequently explored in the context of enzyme inhibition and receptor modulation, topics that dominate academic and industrial research forums. Online queries such as "sulfur-containing heterocycles in medicinal chemistry" reflect the growing interest in this area. The compound's CAS No. 850936-67-3 serves as a critical identifier for researchers seeking to explore its properties further.

The pharmacological profile of this compound is also of great interest due to its potential multitarget activity. The phenylpiperazine moiety is often associated with antipsychotic and antidepressant effects, while the oxadiazole ring may contribute to anti-inflammatory or antioxidant properties. Such multifaceted functionality aligns with the current trend toward polypharmacology, where single molecules are designed to interact with multiple biological targets. Searches for "dual-acting CNS agents" and "multitarget drug design strategies" highlight the relevance of this compound in contemporary research.

Another area of exploration is the compound's potential role in neuroprotection. With rising global concerns about neurodegenerative diseases like Alzheimer's and Parkinson's, the scientific community is actively investigating molecules that can mitigate oxidative stress and inflammation in the brain. The 1,3,4-oxadiazole and phenylpiperazine segments in CAS No. 850936-67-3 may offer synergistic benefits in this regard. Online discussions often revolve around "neuroprotective small molecules" and "oxadiazole-based therapeutics for brain health," underscoring the compound's applicability in this high-impact field.

In summary, 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 850936-67-3) represents a fascinating intersection of structural ingenuity and therapeutic potential. Its relevance to CNS drug discovery, multitarget pharmacology, and neuroprotection makes it a valuable subject for ongoing and future research. As the scientific community continues to explore its mechanisms and applications, this compound is poised to remain a key player in the advancement of innovative small-molecule therapies.